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Compound of Interest |

Compound Name: Nickel(ll) bromide hexahydrate
Cat. No.: B16168163
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the safe handling and use of Nickel(ll)
bromide hexahydrate in chemical reactions, with a focus on its application as a catalyst in
cross-coupling reactions.

Introduction

Nickel(Il) bromide (NiBr2) is a versatile inorganic compound that exists in an anhydrous form as
a yellow-brown solid and in several hydrated forms, the most common of which is the blue-
green hexahydrate, NiBr2(Hz20)e.[1] In the field of organic synthesis, particularly for drug
discovery and development, nickel catalysts are gaining prominence as a more economical
and abundant alternative to traditional palladium catalysts for cross-coupling reactions.[2][3]
Nickel(ll) bromide is a common precursor for generating active Ni(0) catalytic species and is
utilized in various transformations, including Suzuki-Miyaura couplings.[1][2][3]

Physicochemical Data

Proper planning of a chemical reaction requires a thorough understanding of the physical and
chemical properties of all reagents. The key properties of Nickel(ll) bromide hexahydrate are
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summarized in the table below.

Property Value

Chemical Formula NiBrz-6H20[4]

Molar Mass 326.59 g/mol [4]

Appearance Blue-green crystalline solid[1]

1.13 kg/L (0 °C), 1.31 kg/L (20 °C), 1.55 kg/L

Solubility in Water
(200 °C)[1]

Melting Point Decomposes at 300°CJ[5]

Irritant, corrosive, may cause allergic skin

reaction, suspected of causing genetic defects,
Hazards . .

may cause cancer by inhalation, may damage

the unborn child.[1][6]

Safety Precautions and Handling

Nickel(ll) bromide hexahydrate is a hazardous substance and must be handled with
appropriate safety measures.[6][7][8]

o Personal Protective Equipment (PPE): Always wear chemical splash goggles, rubber gloves,
a lab coat or rubber apron with long sleeves.[6][9]

» Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of dust.[9]

e Handling: Avoid contact with skin and eyes.[8] Do not breathe dust. Wash hands thoroughly
after handling and before eating or smoking.[9]

» Storage: Store in a cool, dry place in a tightly closed container.[9] It is hygroscopic.

o Spills: In case of a spill, wear appropriate PPE, contain the material, and collect it for
disposal. Do not allow it to enter drains or waterways.[8][9]

e First Aid:
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o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, including
under the eyelids, and seek immediate medical attention.[7][9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[9] Seek medical attention if irritation or a rash occurs.[10]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[7][9]

o Ingestion: If the person is conscious, rinse their mouth and have them drink at least two
large glasses of water. Do not induce vomiting. Seek immediate medical attention.[9]

Experimental Protocol: General Setup for a Nickel-
Catalyzed Cross-Coupling Reaction

This protocol outlines a general procedure for a Suzuki-Miyaura cross-coupling reaction using
Nickel(Il) bromide as a catalyst precursor. The specific quantities of reagents and reaction
conditions should be optimized for the specific substrates being used.

Materials and Reagents:

o Nickel(ll) bromide hexahydrate (or an anhydrous form like NiBrz(dme))[2]
e Aryl halide (e.qg., aryl bromide, iodide, or chloride)[3]

 Arylboronic acid[3]

e Base (e.g., KsPO4)[3]

e Solvent (e.g., 1,4-dioxane)[3]

e Inert gas (e.g., nitrogen or argon)

» Schlenk flask or other suitable reaction vessel

o Standard laboratory glassware

o Magnetic stirrer and heating plate
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Procedure:

Reaction Setup: Assemble a Schlenk flask equipped with a magnetic stir bar and a
condenser under an inert atmosphere (nitrogen or argon).

Addition of Solids: To the flask, add Nickel(ll) bromide hexahydrate, the aryl halide, the
arylboronic acid, and the base.

Solvent Addition: Add the degassed solvent to the flask via a syringe.

Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 120°C) and
stir for the required amount of time.[3] The progress of the reaction can be monitored by
techniques such as TLC or GC-MS.

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction with water and extract the product with a suitable organic solvent.

Purification: The organic layers are combined, dried over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSO0a), filtered, and the solvent is removed under reduced pressure. The crude
product can then be purified by column chromatography.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for setting up a reaction with Nickel(ll)

bromide hexahydrate.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body#application-notes-and-protocols-for-reactions-involving-nickel-ii-bromide-hexahydrate
https://www.chemistryviews.org/nickel-bromide-catalyzed-suzuki-coupling-reactions/
https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body#application-notes-and-protocols-for-reactions-involving-nickel-ii-bromide-hexahydrate
https://www.benchchem.com/product/b16168163/docs?utm_src=pdf-body#application-notes-and-protocols-for-reactions-involving-nickel-ii-bromide-hexahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16168163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Assemble and dry glassware

Y

Purge with inert gas

Under inert atmosphere

Reagen; 'Addition

Add NiBr2(H20)6

Y

Add aryl halide

Y

Add arylboronic acid

Add base

Y

Add degassed solvent

Reagtion
\

Heat and stir under inert atmosphere

Monitor reaction progress

Work-up an" Purification

Cool to room temperature

Quench with water

Extract with organic solvent

Dry and concentrate

Purify by chromatography

Click to download full resolution via product page

Caption: General workflow for a Nickel-catalyzed cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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